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Abstract
Virgatic acid, a pentacyclic triterpenoid natural product, has been identified in a variety of plant

species. This document provides a detailed technical guide on the discovery, history, and

physicochemical properties of virgatic acid. While extensive biological data and detailed

experimental protocols remain to be fully elucidated in publicly accessible literature, this guide

consolidates the current knowledge to serve as a foundational resource for researchers in

natural product chemistry, pharmacology, and drug development.

Introduction
Virgatic acid is a naturally occurring pentacyclic triterpenoid belonging to the oleanane class.

Its chemical structure, 3β-hydroxy-1-oxoolean-12-en-28-oic acid, distinguishes it within this

large family of bioactive compounds. First identified as a constituent of various medicinal

plants, virgatic acid is a subject of interest for its potential, yet largely unexplored,

pharmacological activities. This document aims to provide a comprehensive overview of the

existing scientific knowledge on virgatic acid, with a focus on its discovery, chemical

properties, and known natural sources.
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Detailed historical information regarding the initial discovery and isolation of virgatic acid,

including the specific researchers and the exact year of its first characterization, is not readily

available in comprehensive review articles or databases. However, scientific literature indicates

its isolation from several plant species, suggesting its discovery occurred within the broader

context of phytochemical investigations of these plants. It is known to be a plant metabolite.[1]

Virgatic acid has been isolated from the following plant species:

Juglans sinensis[1]

Salvia caespitosa[2]

Salvia virgata[3]

Daphne mucronata[4]

Lavandula stoechas[4]

Momordica cochinchinensis[4]

Further investigation into the primary literature concerning the phytochemical analysis of these

plants is required to pinpoint the seminal discovery and characterization of virgatic acid.

Physicochemical Properties
The fundamental physicochemical properties of virgatic acid are summarized in the table

below, based on data available in the PubChem database.
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Property Value Reference

Chemical Formula C₃₀H₄₆O₄ [1]

Molecular Weight 470.7 g/mol [1]

IUPAC Name

(4aS,6aS,6bR,8aR,10S,12aR,

14bS)-10-hydroxy-

2,2,6a,6b,9,9,12a-

heptamethyl-12-oxo-

1,3,4,5,6,6a,7,8,8a,10,11,12,1

3,14b-tetradecahydropicene-

4a-carboxylic acid

[1]

CAS Number 14356-51-5

Appearance
Not specified in available

literature

Solubility Soluble in DMSO [2]

Experimental Protocols
Detailed experimental protocols for the isolation, purification, and characterization of virgatic
acid are not explicitly available in the surveyed literature. However, a general workflow for the

isolation of triterpenoid acids from plant material can be inferred.
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Extraction

Fractionation

Purification

Structure Elucidation

Dried and Powdered Plant Material
(e.g., roots of Salvia caespitosa)

Solvent Extraction
(e.g., with methanol or ethanol)

Crude Extract

Solvent-Solvent Partitioning
(e.g., with n-hexane, ethyl acetate, n-butanol)

Different Solvent Fractions

Column Chromatography
(e.g., Silica Gel, Sephadex)

High-Performance Liquid Chromatography (HPLC)

Pure Virgatic Acid

Spectroscopic Analysis
(NMR, MS, IR, UV)

Click to download full resolution via product page

Caption: Generalized workflow for the isolation and characterization of virgatic acid.
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Biological Activity and Mechanism of Action
The biological activity of virgatic acid is not well-documented in publicly available scientific

literature. While many pentacyclic triterpenoids exhibit a wide range of pharmacological effects,

including anti-inflammatory, anti-cancer, and anti-viral activities, specific studies on virgatic
acid are lacking.

A study on a structurally related triterpenoid, ursolic acid (3β-hydroxy-urs-12-en-28-oic acid),

has shown that it can prolong the lifespan in C. elegans by modulating the JNK-1 (c-Jun N-

terminal kinase 1) signaling pathway.[5] Given the structural similarity, it is plausible that

virgatic acid may interact with similar cellular targets, but this remains to be experimentally

verified.

Due to the absence of specific data on the mechanism of action of virgatic acid, a signaling

pathway diagram cannot be constructed at this time.

Quantitative Data
A thorough review of the available scientific literature did not yield any quantitative biological

data for virgatic acid, such as IC₅₀, EC₅₀, or Kᵢ values.

Conclusion and Future Directions
Virgatic acid is a known natural product with a defined chemical structure. However, there is a

significant gap in the scientific knowledge regarding its discovery, history, and biological

activities. The lack of detailed experimental protocols and quantitative data hinders its potential

development as a therapeutic agent.

Future research should focus on:

Re-isolation and Biological Screening: Isolation of virgatic acid from its natural sources to

perform comprehensive biological screening and elucidate its pharmacological profile.

Mechanism of Action Studies: Investigation of its molecular targets and signaling pathways

to understand its mechanism of action.
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Total Synthesis: Development of a synthetic route to produce virgatic acid and its analogs

for further structure-activity relationship (SAR) studies.

Historical Literature Review: A deep dive into older and less accessible phytochemical

literature to uncover the original discovery and characterization of virgatic acid.

This document serves as a call to the scientific community to further investigate this potentially

valuable natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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